Cas no 606091-91-2 (N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide)

N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide structure
606091-91-2 structure
Product Name:N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide
CAS No:606091-91-2
MF:C9H6FN3OS
MW:223.226843357086
CID:852632
PubChem ID:1454929
Update Time:2024-03-01

N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxamide,N-(4-fluorophenyl)-(9CI)
    • N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide
    • STL201577
    • ST45222015
    • N-(4-fluorophenyl)-1,2,3-thiadiazol-4-ylcarboxamide
    • 1,2,3-thiadiazole-4-carboxamide,n-(4-fluorophenyl)-
    • Z741025348
    • Inchi: 1S/C9H6FN3OS/c10-6-1-3-7(4-2-6)11-9(14)8-5-15-13-12-8/h1-5H,(H,11,14)
    • InChI Key: CNGZIFNTXREYAI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC2C=CC(=CC=2)F)=O)N=N1

Computed Properties

  • Exact Mass: 223.02156116g/mol
  • Monoisotopic Mass: 223.02156116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 1.7

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